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Compound of Interest

Compound Name: 2,6-Dimethoxybenzaldehyde

Cat. No.: B146518 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The Claisen-Schmidt condensation, a variant of the aldol condensation, is a fundamental

carbon-carbon bond-forming reaction in organic synthesis. It facilitates the synthesis of α,β-

unsaturated ketones, known as chalcones, by reacting an aromatic aldehyde with a ketone in

the presence of a base or acid catalyst. Chalcones are of significant interest in medicinal

chemistry and drug development due to their diverse pharmacological activities, which include

anti-inflammatory, antimicrobial, and anticancer properties.

This document provides detailed application notes and protocols for the aldol condensation of

2,6-dimethoxybenzaldehyde with various acetophenone derivatives to synthesize

corresponding chalcones. The methodologies described are based on established Claisen-

Schmidt condensation procedures for structurally similar compounds.

Data Presentation: Reaction Parameters for
Chalcone Synthesis
The following table summarizes typical reaction conditions and reported yields for the Claisen-

Schmidt condensation of various substituted benzaldehydes with acetophenones, providing a

reference for the expected outcomes when using 2,6-dimethoxybenzaldehyde.
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Benzalde
hyde
Derivativ
e

Ketone
Derivativ
e

Catalyst Solvent
Reaction
Time

Yield (%)
Referenc
e

3,4-

Dimethoxy

benzaldeh

yde

2,6-

Dihydroxya

cetopheno

ne

Solid

NaOH

None

(Grinding)
15 min 70 [1]

3,4-

Dimethoxy

benzaldeh

yde

Various

Hydroxyac

etophenon

es

Solid

NaOH

None

(Grinding)
- High [2]

3,5-

Dimethoxy

benzaldeh

yde

2-

Methoxyac

etophenon

e

Base Ethanol - ~90 [3]

Benzaldeh

yde
Acetone 20% NaOH

95%

Ethanol
15 min - [4]

Substituted

Benzaldeh

ydes

4-

Methoxyac

etophenon

e

Methanolic

KOH
Methanol 2-11 h - [5]

Benzaldeh

yde

Acetophen

one

Aq. KOH

(60%)
Ethanol

1.5 h

stirring, 14-

16 h

standing

- [6]

Benzaldeh

yde

Acetophen

one
Cu(OTf)₂

Solvent-

free

(Microwave

)

20 min 74-91 [7]

Reaction Mechanism and Experimental Workflow
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The following diagrams illustrate the general mechanism of the base-catalyzed Claisen-

Schmidt condensation and a typical experimental workflow for the synthesis and purification of

chalcones.
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Stir at Room Temperature
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Wash with Cold Water

Recrystallize from Ethanol

Characterize Product
(IR, NMR, Mass Spec)
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Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b146518?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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